5-((4-Benzylpiperazin-1-yl)(p-tolyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(4-benzylpiperazin-1-yl)-(4-methylphenyl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C24H27N5OS/c1-17-8-10-20(11-9-17)21(22-23(30)29-24(31-22)25-18(2)26-29)28-14-12-27(13-15-28)16-19-6-4-3-5-7-19/h3-11,21,30H,12-16H2,1-2H3
• InChI Key: WPGYBSOVSLMYEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C2=C(N3C(=NC(=N3)C)S2)O)N4CCN(CC4)CC5=CC=CC=C5
• Molecular Formula: C24H27N5OS
• Molecular Weight: 433.6 g/mol
• CAS No.: 851809-34-2

Description

5-((4-Benzylpiperazin-1-yl)(p-tolyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C24H27N5OS and its molecular weight is 433.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Heterocyclic Compound Synthesis : Studies have illustrated methods for synthesizing a variety of heterocyclic compounds, including triazolo-thiadiazoles and triazinylpiperazines, which exhibit potential antimicrobial and antifungal activities. These methods often involve the condensation of amino-triazole derivatives with substituted aromatic aldehydes or acid chlorides, indicating a wide interest in developing novel compounds for therapeutic applications (Taha, 2008); (Łażewska et al., 2019).

• Antimicrobial and Antifungal Activities : Several studies have reported the synthesis of triazole derivatives showing good or moderate activities against various microorganisms, highlighting the ongoing search for new antimicrobial agents. This research indicates the potential for related compounds to serve as the basis for developing new antimicrobial drugs (Bektaş et al., 2007).

Pharmacological Applications

• Pharmacophore Design and Biological Evaluation : Investigations into the design of compounds based on pharmacophore models for alpha(1)-adrenoceptor antagonists suggest the utility of heterocyclic compounds in modulating receptor activities, potentially applicable in treating cardiovascular diseases (Betti et al., 2002).

• Antiviral and Anticonvulsant Potentials : Research has also delved into the antiviral activities of benzamide-based aminopyrazoles against the H5N1 influenza virus, as well as the synthesis of thieno-triazolo-pyrimidine derivatives with significant anticonvulsant activity, demonstrating the diverse therapeutic potentials of these compounds (Hebishy et al., 2020); (Wang et al., 2015).